![molecular formula C19H19N3O4S B1225849 N-[5-[(3,4-dimethoxyphenyl)methyl]-1,3,4-thiadiazol-2-yl]-4-methoxybenzamide](/img/structure/B1225849.png)
N-[5-[(3,4-dimethoxyphenyl)methyl]-1,3,4-thiadiazol-2-yl]-4-methoxybenzamide
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Overview
Description
N-[5-[(3,4-dimethoxyphenyl)methyl]-1,3,4-thiadiazol-2-yl]-4-methoxybenzamide is a dimethoxybenzene.
Scientific Research Applications
Photodynamic Therapy Applications
- A study by Pişkin, Canpolat, & Öztürk (2020) describes the synthesis and characterization of zinc phthalocyanine derivatives, which include 1,3,4-thiadiazole compounds. These derivatives show potential as Type II photosensitizers in photodynamic therapy, a treatment modality for cancer, due to their good fluorescence properties, high singlet oxygen quantum yield, and appropriate photodegradation quantum yield (Pişkin, Canpolat, & Öztürk, 2020).
Antiproliferative and Antimicrobial Properties
- Gür et al. (2020) synthesized a series of Schiff bases derived from 5-substituted-1,3,4-thiadiazole-2-amine, investigating their biological activities. Some compounds exhibited high DNA protective ability and strong antimicrobial activity against S. epidermidis. Additionally, these compounds demonstrated cytotoxicity against certain cancer cell lines, indicating potential use in cancer therapy (Gür et al., 2020).
Synthesis and Antimicrobial Screening
- Desai, Rajpara, & Joshi (2013) conducted a study on the synthesis and antimicrobial screening of various N-(5-(2-(5-(arylidene)-4-oxo-3-phenylthiazolidin-2-ylidene)hydrazinecarbonyl)-4-methylthiazol-2-yl)-4-methoxybenzamides. These compounds showed promising therapeutic intervention for bacterial and fungal infections, suggesting their potential in treating microbial diseases (Desai, Rajpara, & Joshi, 2013).
Anti-Inflammatory Activity
- Research by Labanauskas et al. (2001) on the synthesis of 3-(3,4-dimethoxyphenyl)-1H-1,2,4-triazole-5-thiol and 2-amino-5-(3,4-dimethoxyphenyl)-1,3,4-thiadiazole derivatives revealed that these compounds exhibit anti-inflammatory activity. Such findings open avenues for their application in treating inflammatory conditions (Labanauskas et al., 2001).
Nematocidal Activity
- A study by Liu, Wang, Zhou, & Gan (2022) on the synthesis of novel 1,2,4-oxadiazole derivatives containing a 1,3,4-thiadiazole amide group demonstrated significant nematocidal activity against Bursaphelenchus xylophilus. This suggests their potential application in developing new nematicides (Liu, Wang, Zhou, & Gan, 2022).
Anticancer Activity
- Kumar et al. (2010) synthesized a series of 5-(3-indolyl)-2-substituted-1,3,4-thiadiazoles and analyzed their cytotoxicity against human cancer cell lines. Some compounds showed significant suppression of cancer cell growth, indicating their potential as anticancer agents (Kumar et al., 2010).
Solvent-Free Synthesis and Antimicrobial Studies
- Shehadi, Abdelrahman, Abdelraof, & Rashdan (2022) synthesized a new series of 1,3,4-thiadiazoles using a solvent-free method and evaluated their antimicrobial activities. Compounds showed significant activity against various microorganisms, suggesting their application as antimicrobial drugs (Shehadi et al., 2022).
properties
Product Name |
N-[5-[(3,4-dimethoxyphenyl)methyl]-1,3,4-thiadiazol-2-yl]-4-methoxybenzamide |
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Molecular Formula |
C19H19N3O4S |
Molecular Weight |
385.4 g/mol |
IUPAC Name |
N-[5-[(3,4-dimethoxyphenyl)methyl]-1,3,4-thiadiazol-2-yl]-4-methoxybenzamide |
InChI |
InChI=1S/C19H19N3O4S/c1-24-14-7-5-13(6-8-14)18(23)20-19-22-21-17(27-19)11-12-4-9-15(25-2)16(10-12)26-3/h4-10H,11H2,1-3H3,(H,20,22,23) |
InChI Key |
GILRLYPSLDSUMR-UHFFFAOYSA-N |
SMILES |
COC1=CC=C(C=C1)C(=O)NC2=NN=C(S2)CC3=CC(=C(C=C3)OC)OC |
Canonical SMILES |
COC1=CC=C(C=C1)C(=O)NC2=NN=C(S2)CC3=CC(=C(C=C3)OC)OC |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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